Cas no 103652-96-6 (Acridine, 9,9'-[1,7-heptanediylbis(thio)]bis-)

Acridine, 9,9'-[1,7-heptanediylbis(thio)]bis- structure
103652-96-6 structure
Product Name:Acridine, 9,9'-[1,7-heptanediylbis(thio)]bis-
CAS No:103652-96-6
MF:C33H30N2S2
MW:518.734705448151
CID:1138267
Update Time:2024-07-27

Acridine, 9,9'-[1,7-heptanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

    • Acridine, 9,9'-[1,7-heptanediylbis(thio)]bis-
    • Acridine, 9,9'-[1,7-heptanediylbis(thio)]bis- (9CI)
    • Inchi: 1S/C33H30N2S2/c1(2-12-22-36-32-24-14-4-8-18-28(24)34-29-19-9-5-15-25(29)32)3-13-23-37-33-26-16-6-10-20-30(26)35-31-21-11-7-17-27(31)33/h4-11,14-21H,1-3,12-13,22-23H2
    • InChI Key: RFMWJXRJAQPBSH-UHFFFAOYSA-N
    • SMILES: C(SC1=C2C=CC=CC2=NC2C1=CC=CC=2)CCCCCCSC1=C2C=CC=CC2=NC2C1=CC=CC=2

Computed Properties

  • Exact Mass: 526.24794

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 738.8±35.0 °C(Predicted)
  • PSA: 25.78
  • pka: 5.55±0.10(Predicted)
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